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Compound of Interest

Compound Name: Kuwanon E

Cat. No.: B157535 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is a paramount responsibility. This document provides a

comprehensive guide to the proper disposal procedures for Kuwanon E, a flavonoid isolated

from Morus alba. Adherence to these guidelines is essential for maintaining a safe laboratory

environment and ensuring regulatory compliance.

While specific safety data sheets for Kuwanon E are not readily available in the public domain,

general principles of chemical waste disposal, combined with the known properties of the

compound, can guide its safe management. Kuwanon E is a solid, soluble in solvents like

DMSO, chloroform, and acetone.[1][2] It is classified as a flavonoid and is used in research for

its cytotoxic and anti-inflammatory properties.[1][3]

Key Chemical and Physical Properties
A summary of the key physical and chemical properties of Kuwanon E is provided in the table

below for easy reference. This information is critical for assessing potential hazards and

determining the appropriate disposal route.
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Property Value

Molecular Formula C25H28O6

Molecular Weight 424.49 g/mol [1]

Appearance Powder[4]

Melting Point 132 - 136 °C[5]

Boiling Point 678.3 ± 55.0 °C at 760 mmHg[6]

Flash Point 232.0 ± 25.0 °C[6]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone.[1][2]

Sparingly soluble in water (0.01323 mg/L @ 25

°C est.).[7]

Storage Recommended long-term storage at -20°C.[8]

Experimental Protocols for Disposal
The proper disposal of Kuwanon E and its associated waste requires a systematic approach to

minimize environmental impact and ensure personnel safety. The following step-by-step

procedures should be followed:

1. Personal Protective Equipment (PPE): Before handling Kuwanon E or its waste, always

wear appropriate PPE, including:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation: Proper segregation of waste is crucial.

Solid Waste: Collect unused or expired Kuwanon E powder in a clearly labeled, sealed

container designated for non-hazardous or chemical waste, in accordance with your
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institution's guidelines. Avoid mixing with other chemical waste to prevent unknown

reactions.

Solutions:

Collect solutions of Kuwanon E in organic solvents (e.g., DMSO, acetone) in a separate,

labeled container for flammable liquid waste.

Aqueous solutions containing low concentrations of Kuwanon E may potentially be

disposed of down the drain, but only after neutralization and with copious amounts of

water, and in strict accordance with local wastewater regulations. It is imperative to consult

your institution's Environmental Health and Safety (EHS) office before doing so.

Contaminated Materials: Dispose of items contaminated with Kuwanon E, such as pipette

tips, gloves, and weighing paper, in a designated solid chemical waste container.

3. Decontamination:

Decontaminate work surfaces and equipment that have come into contact with Kuwanon E
using a suitable solvent (e.g., 70% ethanol), followed by a thorough wash with soap and

water.

4. Disposal Pathway:

All collected waste must be disposed of through your institution's hazardous waste

management program. Do not dispose of solid Kuwanon E or its concentrated solutions in

the regular trash or down the sanitary sewer unless explicitly permitted by your EHS office.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Kuwanon E waste.
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Caption: Decision workflow for the proper disposal of Kuwanon E waste.
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Disclaimer: The information provided here is for guidance purposes only. Always consult your

institution's Environmental Health and Safety (EHS) department and adhere to all local, state,

and federal regulations regarding chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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